Cas no 1806786-27-5 (2-(Difluoromethyl)-6-fluoro-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-methylpyridine
• CAS No: 1806786-27-5
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 4922604
• Update Time: 2025-09-28

2-(Difluoromethyl)-6-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-methylpyridine

• Inchi： 1S/C7H6F3N/c1-4-2-5(7(9)10)11-6(8)3-4/h2-3,7H,1H3
• InChI Key： UDFIUKUGJYKRSW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-6-fluoro-4-methylpyridine

2-(Difluoromethyl)-6-fluoro-4-methylpyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-fluoro-4-methylpyridine, with CAS No. 1806786-27-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds that are widely used in drug development and advanced materials. The structure of 2-(Difluoromethyl)-6-fluoro-4-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 4, and 6, which include a difluoromethyl group, a methyl group, and a fluoro group, respectively.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The presence of fluorine atoms in the structure introduces unique electronic properties, making it an attractive candidate for drug design. Fluorinated compounds are known for their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical factors in drug development.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-6-fluoro-4-methylpyridine has also been investigated for its potential in materials science. The compound's aromaticity and substituent effects make it suitable for use in organic electronics. Recent advancements in the field have demonstrated that fluorinated pyridines can be employed as electron-deficient components in organic semiconductors, contributing to improved device performance.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution reactions. One common approach involves the use of palladium-catalyzed coupling reactions to introduce the difluoromethyl group at position 2. This method has been optimized to achieve high yields and selectivity, ensuring the scalability of the synthesis process.

From an environmental perspective, the compound's stability and biodegradability have been studied to assess its potential impact on ecosystems. Initial findings suggest that it exhibits moderate persistence in aqueous environments, which necessitates careful handling during industrial applications. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in chemical manufacturing, and this compound's environmental profile will likely influence its future use.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-methylpyridine represents a versatile molecule with promising applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an even greater role in advancing scientific innovation.